109-52-4

Valeric acid

In Stock

• CAS RN:
• 109-52-4

• Formula:
• C5H10O2
  CH3(CH2)3COOH
  C5H10O2

• InChI:
• InChI=1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)

• InChIKey:
• NQPDZGIKBAWPEJ-UHFFFAOYSA-N

• Short chain fatty acid. Stimulates protein biosynthesis. Reduces lactate output and increases resting tension in cardiac tissue. Induces Epstein-Barr virus-associated early antigen and viral capsid antigen in EBV-carrying human lymphoblastoid cells. Energy source in vivo. Orally active.
  Valeric acid is one of the volatile flavor compounds identified in soy sauce, roasted barley, Auricularia polytricha essential oil and rice.
  Valeric acid is a renewable chemical that can be obtained via hydrogenation of levulinic acid in the presence of nickel-based catalyst or from lignocellulosic biomass. It can undergo esterification to form valerate esters, which can find applications as blending agents for gasoline and diesel, used in the production of biofuels.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufactur...

5-(2,6-Difluorophenyl)-2-hydroxypyridine, 95%

In Stock

• CAS RN:
• 1111109-52-4

• Formula:
• C11H7F2NO

• InChI:
• InChI=1S/C11H7F2NO/c12-8-2-1-3-9(13)11(8)7-4-5-10(15)14-6-7/h1-6H,(H,14,15)

• InChIKey:
• ODSJLEWAORDYAD-UHFFFAOYSA-N

• 5-(2,6-Difluorophenyl)-2-hydroxypyridine, 95% is a useful research compound. Its molecular formula is C11H7F2NO and its molecular weight is 207.18 g/mol. The purity is usually 95%.